Cas no 25717-11-7 (Phenol,2-[2-(4-aminophenyl)diazenyl]-4-methyl-)

• Product Name: Phenol,2-[2-(4-aminophenyl)diazenyl]-4-methyl-
• CAS No: 25717-11-7
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 257044
• PubChem ID: 117611
• Update Time: 2025-04-19

Phenol,2-[2-(4-aminophenyl)diazenyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[2-(4-aminophenyl)diazenyl]-4-methyl-
• (6Z)-6-[(4-aminophenyl)hydrazinylidene]-4-methylcyclohexa-2,4-dien-1-one
• Phenol, 2-(2-(4-aminophenyl)diazenyl)-4-methyl-
• SCHEMBL10817721
• AKOS024275102
• 2-((4-Aminophenyl)azo)-4-methylphenol
• 4-amino-2'-hydroxy-5'-methylazobenzene
• Phenol, 2-[(4-aminophenyl)azo]-4-methyl-
• 2-(4-AMINO-PHENYLAZO)-4-METHYL-PHENOL
• 25717-11-7
• Phenol, 2-((4-aminophenyl)azo)-4-methyl-
• DTXSID6067129

• Inchi： 1S/C13H13N3O/c1-9-2-7-13(17)12(8-9)16-15-11-5-3-10(14)4-6-11/h2-8,17H,14H2,1H3/b16-15+
• InChI Key： ZYDVITSLUNFSSH-FOCLMDBBSA-N
• SMILES： OC1C=CC(C)=CC=1/N=N/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 67.48